Cas no 73688-69-4 (1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride)
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-2-methyl-1H-benzimidazol-5-amine dihydrochloride
- 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylamine dihydrochloride
- 1H-Benzimidazol-5-amine, 1-ethyl-2-methyl-, dihydrochloride
- BENZIMIDAZOLE, 5-AMINO-1-ETHYL-2-METHYL-, DIHYDROCHLORIDE
- 1-ethyl-2-methyl-1H-1,3-benzodiazol-5-amine dihydrochloride
- QFDZWBFEBAPLOT-UHFFFAOYSA-N
- 73688-69-4
- 47PGK5NVG3
- AKOS015844940
- 1-ethyl-2-methyl-1h-benzo[d]imidazol-5-amine dihydrochloride
- NSC-93773
- NS00058943
- 1-ethyl-2-methylbenzimidazol-5-amine;dihydrochloride
- 1H-Benzimidazol-5-amine, 1-ethyl-2-methyl-, hydrochloride (1:2)
- SCHEMBL16736724
- 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylamine; dihydrochloride
- 1-ethyl-2-methyl-1,3-benzodiazol-5-amine dihydrochloride
- DS-008624
- 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride
-
- MDL: MFCD00035184
- Inchi: 1S/C10H13N3.2ClH/c1-3-13-7(2)12-9-6-8(11)4-5-10(9)13;;/h4-6H,3,11H2,1-2H3;2*1H
- InChI Key: QFDZWBFEBAPLOT-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CC)C(C)=NC2C=C(C=CC1=2)N
Computed Properties
- Exact Mass: 211.08800
- Monoisotopic Mass: 247.0643029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 43.84000
- LogP: 3.33000
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026310-500mg |
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride |
73688-69-4 | 500mg |
3233.0CNY | 2021-07-10 | ||
| TRC | E946143-5mg |
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride |
73688-69-4 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E946143-10mg |
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride |
73688-69-4 | 10mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E946143-50mg |
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride |
73688-69-4 | 50mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026310-500mg |
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride |
73688-69-4 | 500mg |
3233CNY | 2021-05-07 | ||
| Crysdot LLC | CD11064873-5g |
1-Ethyl-2-methyl-1H-benzo[d]imidazol-5-amine dihydrochloride |
73688-69-4 | 95+% | 5g |
$627 | 2024-07-18 |
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride
Comprehensive Overview of 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylamine dihydrochloride (CAS No. 73688-69-4)
1-Ethyl-2-methyl-1H-benzoimidazol-5-ylamine dihydrochloride (CAS No. 73688-69-4) is a specialized organic compound belonging to the benzimidazole derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The benzimidazole core is known for its versatility in drug design, often serving as a scaffold for molecules with bioactive potential. Researchers are particularly interested in its amine functional group, which enhances solubility and reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylamine dihydrochloride has increased, driven by its relevance in drug discovery and medicinal chemistry. With the rise of AI-driven drug design and high-throughput screening, compounds like this are frequently explored for their potential in targeting specific enzymes or receptors. The dihydrochloride salt form improves stability and bioavailability, which are critical factors in preclinical studies. This aligns with the growing trend of optimizing small molecule therapeutics for better pharmacokinetic profiles.
The synthesis of 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylamine dihydrochloride involves multi-step organic reactions, often starting from benzimidazole precursors. Its ethyl and methyl substituents contribute to its lipophilicity, a property highly sought after in CNS drug development. Given the current focus on neurodegenerative diseases and mental health therapeutics, this compound’s structural features make it a candidate for further investigation. Additionally, its dihydrochloride form ensures better handling and storage, addressing common challenges in laboratory workflows.
From an industrial perspective, CAS No. 73688-69-4 is often procured by contract research organizations (CROs) and pharmaceutical companies engaged in hit-to-lead optimization. The compound’s molecular weight and purity are critical parameters, as they influence its performance in biological assays. With the increasing adoption of green chemistry principles, synthetic routes for such compounds are being refined to minimize environmental impact, a topic resonating with modern sustainability initiatives.
In summary, 1-Ethyl-2-methyl-1H-benzoimidazol-5-ylamine dihydrochloride represents a promising chemical entity with broad applicability in life sciences. Its relevance to drug development, coupled with its structural adaptability, positions it as a compound of enduring interest. As research continues to evolve, this molecule may play a pivotal role in addressing unmet medical needs, particularly in areas like oncology and infectious diseases.
73688-69-4 (1-Ethyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)